Cancer Drug Resistance
  • Nemorubicin Hydrochloride
    Nemorubicin Hydrochloride
    • Cat. No.:
    • B217054
    • CAS No.:
    • 108943-08-4
    • Molecular Formula:
    • C32H38ClNO13
    • Molecular Weight:
    • 680.1 g/mol
    Description
    Nemorubicin Hydrochloride is the hydrochloride salt form of nemorubicin, a morpholinyl analogue of the anthracycline doxorubicin with antineoplastic activity. Nemorubicin is metabolized via the P450 CYP3A enzyme...
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  • proTAME
    proTAME
    • Cat. No.:
    • B610286
    • CAS No.:
    • 1362911-19-0
    • Molecular Formula:
    • C34H38N4O12S
    • Molecular Weight:
    • 726.75
    Description
    proTAME is a cell-permeable prodrug form of N-4-tosyl-L-arginine methyl ester (TAME; ), an inhibitor of the anaphase-promoting complex/cyclosome (APC/C), that is converted to TAME by intracellular esterases...
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  • xr9051
    xr9051
    • Cat. No.:
    • B1683413
    • CAS No.:
    • Molecular Formula:
    • C39H38N4O5
    • Molecular Weight:
    • 642.7 g/mol
    Description
    XR9051 is as a potent modulator of P-glycoprotein (P-gp)-mediated multidrug resistance (MDR) following a synthetic chemistry programme based on a natural product lead compound. XR9051 was shown to be a potent in...
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  • TNO155
    TNO155
    • Cat. No.:
    • B2543578
    • CAS No.:
    • 1801765-04-7
    • Molecular Formula:
    • C18H24ClN7OS
    • Molecular Weight:
    • 421.9 g/mol
    Description
    Batoprotafib is an inhibitor of protein tyrosine phosphatase (PTP) non-receptor type 11 (SHP2;  src homology region 2 domain phosphatase;  PTPN11), with potential antineoplastic activity. Upon oral adm...
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  • Cysteamine Hydrochloride
    Cysteamine Hydrochloride
    • Cat. No.:
    • B3108850
    • CAS No.:
    • 16904-32-8
    • Molecular Formula:
    • C2H7NS.ClH
      C2H8ClNS
    • Molecular Weight:
    • 113.61 g/mol
    Description
    Cysteamine hydrochloride is an alkanethiol.
    CYSTEAMINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2012 and is indicated for cystinosis.
    See ...
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  • Dichloro(1,2-diaminocyclohexane)platinum(II)
    Dichloro(1,2-diaminocyclohexane)platinum(II)
    • Cat. No.:
    • B8081382
    • CAS No.:
    • Molecular Formula:
    • C6H12Cl2N2Pt
    • Molecular Weight:
    • 378.16 g/mol
    Description
    Dichloro(1,2-diaminocyclohexane)platinum(II) is a useful research compound. Its molecular formula is C6H12Cl2N2Pt and its molecular weight is 378.16 g/mol. The purity is usually 95%.
    BenchChem offers high-q...
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  • Tulmimetostat
    Tulmimetostat
    • Cat. No.:
    • B10856435
    • CAS No.:
    • 2567686-02-4
    • Molecular Formula:
    • C28H36ClN3O5S
    • Molecular Weight:
    • 562.1 g/mol
    Description
    Tulmimetostat is under investigation in clinical trial NCT05467748 (EZH2 Inhibitor, Tulmimetostat, and PD-1 Blockade for Treatment of Advanced Non-small Cell Lung Cancer).
    Tulmimetostat is an orally available...
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  • Bexobrutideg
    Bexobrutideg
    • Cat. No.:
    • B15544315
    • CAS No.:
    • 2649400-34-8
    • Molecular Formula:
    • C42H54N12O5
    • Molecular Weight:
    • 807.0 g/mol
    Description
    BTK Degrader NX-5948 is an orally bioavailable chimeric targeting molecule (CTM) and targeted degrader of Bruton's tyrosine kinase (BTK), with potential antineoplastic activity. NX-5948 is comprised of a cereblo...
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